Methyl 3-bromo-4-methyl-5-nitrobenzoate
Overview
Description
“Methyl 3-bromo-4-methyl-5-nitrobenzoate” is a chemical compound with the CAS Number: 223519-08-2 . It has a molecular weight of 274.07 and its IUPAC name is methyl 3-bromo-4-methyl-5-nitrobenzoate .
Molecular Structure Analysis
The InChI code for “Methyl 3-bromo-4-methyl-5-nitrobenzoate” is 1S/C9H8BrNO4/c1-5-7 (10)3-6 (9 (12)15-2)4-8 (5)11 (13)14/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
“Methyl 3-bromo-4-methyl-5-nitrobenzoate” is a solid at room temperature . It has a boiling point of 337.7°C at 760 mmHg . The flash point is 158°C . It has a density of 1.7±0.1 g/cm^3 .Scientific Research Applications
“Methyl 3-bromo-4-methyl-5-nitrobenzoate” is a chemical compound with the molecular formula C9H8BrNO4 . It’s typically stored at room temperature and is incompatible with oxidizing agents . This compound is often used as a pharmaceutical intermediate , which means it’s a substance produced during the synthesis of an active pharmaceutical ingredient that becomes a part of the final product.
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Pharmaceutical Intermediate This compound is often used as a pharmaceutical intermediate . A pharmaceutical intermediate is a substance produced during the synthesis of an active pharmaceutical ingredient that becomes a part of the final product .
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Chemical Synthesis In chemical synthesis, this compound could be used in multistep reactions. For example, it could undergo nitration, followed by conversion from the nitro group to an amine, and then bromination .
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Structural, Optical, and Electrical Investigation There is a study that used this compound for structural, optical, and electrical investigation . The study involved the brucinium cation and 4-methyl-3-nitrobenzoate anion linked through hydrogen bonds .
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Material Science This compound could be used in the field of material science . For instance, it has been used in a study for structural, optical, and electrical investigation . The study involved the brucinium cation and 4-methyl-3-nitrobenzoate anion linked through hydrogen bonds .
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Organic Synthesis In organic synthesis, this compound could be used in multistep reactions . For example, it could undergo nitration, followed by conversion from the nitro group to an amine, and then bromination .
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Efficient Synthesis There is a report on the efficient synthesis of 5-bromo-2,3-dimethoxy-6-methyl-1,4-benzoquinone . This compound could potentially be used as a starting material or intermediate in such synthesis processes .
Safety And Hazards
properties
IUPAC Name |
methyl 3-bromo-4-methyl-5-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO4/c1-5-7(10)3-6(9(12)15-2)4-8(5)11(13)14/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKUYYWCQLGHYLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)C(=O)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646097 |
Source
|
| Record name | Methyl 3-bromo-4-methyl-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-4-methyl-5-nitrobenzoate | |
CAS RN |
223519-08-2 |
Source
|
| Record name | Methyl 3-bromo-4-methyl-5-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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